N-(4-ethylphenyl)-N-(methylsulfonyl)alanine
Overview
Description
N-(4-ethylphenyl)-N-(methylsulfonyl)alanine is a useful research compound. Its molecular formula is C12H17NO4S and its molecular weight is 271.33 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Crystal Structures and Polymorphism
Research has been conducted on the crystal structures of ethyl 1-[N-(4-methylphenyl)-N-(methylsulfonyl)alanyl]piperidine-4-carboxylate and its carboxylic acid counterpart, highlighting their potential as Ubiquitin C-terminal hydrolase-L1 (UCH-L1) potentiators. These studies reveal insights into the polymorphism risks associated with pharmaceutical compounds, emphasizing the importance of crystal packing in drug design and stability (Mambourg et al., 2021).
Biocatalysis in Drug Metabolism
The compound has been studied within the context of biocatalysis for drug metabolism, particularly in the preparation of mammalian metabolites of biaryl-bis-sulfonamide AMPA receptor potentiators using Actinoplanes missouriensis. This approach demonstrates the utility of microbial-based systems in generating significant quantities of drug metabolites, aiding in structural characterization and supporting clinical investigations (Zmijewski et al., 2006).
Synthesis and Characterization of New Compounds
Studies have also focused on the synthesis and characterization of new compounds from the classes of oxazol-5(4H)-ones and oxazoles, incorporating a 4-(4-bromophenylsulfonyl)phenyl moiety. These compounds exhibit potential for cytotoxicity evaluation, underlining the diverse applications of N-(4-ethylphenyl)-N-(methylsulfonyl)alanine derivatives in medicinal chemistry and drug development (Apostol et al., 2019).
Incorporation into Protein
Another intriguing application is the incorporation of related non-protein amino acids into proteins, as studied with N-β-methylamino-L-alanine (BMAA). This research illuminates the potential mechanisms by which such compounds could contribute to neurodegenerative diseases through protein misfolding and aggregation, offering insights into therapeutic interventions and disease prevention strategies (Glover et al., 2014).
Protease Inhibition
Further investigations have explored the synthesis of sulfonyl amino acyl hydroxamates as potent inhibitors of bacterial collagenase, showcasing the therapeutic potential of these compounds in targeting bacterial infections and related diseases. This research highlights the role of the sulfonamido moiety in enhancing inhibitor activity, contributing to the development of new antimicrobial agents (Clare et al., 2001).
Properties
IUPAC Name |
2-(4-ethyl-N-methylsulfonylanilino)propanoic acid | |
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H17NO4S/c1-4-10-5-7-11(8-6-10)13(18(3,16)17)9(2)12(14)15/h5-9H,4H2,1-3H3,(H,14,15) | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
RSXCSSQWKDLMMF-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC1=CC=C(C=C1)N(C(C)C(=O)O)S(=O)(=O)C | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H17NO4S | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
271.33 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.